2-methoxy-4-(1-piperidinylmethyl)phenol

• IUPAC Name: 2-methoxy-4-(piperidin-1-ylmethyl)phenol
• InChI: InChI=1S/C13H19NO2/c1-16-13-9-11(5-6-12(13)15)10-14-7-3-2-4-8-14/h5-6,9,15H,2-4,7-8,10H2,1H3
• InChI Key: BKZDFGOUPCCFCI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)CN2CCCCC2)O
• Molecular Formula: C13H19NO2
• Molecular Weight: 221.29 g/mol

Description

2-Methoxy-4-(1-piperidinylmethyl)phenol, also known as MPMP, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine. This compound is a derivative of phenol and piperidine and has been studied for its unique properties that make it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of 2-methoxy-4-(1-piperidinylmethyl)phenol is not fully understood, but it is believed to involve the modulation of the opioid and serotonin receptors in the central nervous system. 2-methoxy-4-(1-piperidinylmethyl)phenol has been shown to bind to the mu-opioid receptor, which is responsible for the analgesic effects of opioids. Additionally, 2-methoxy-4-(1-piperidinylmethyl)phenol has been shown to inhibit the reuptake of serotonin, which is involved in the regulation of mood and pain perception.
Biochemical and Physiological Effects:
2-methoxy-4-(1-piperidinylmethyl)phenol has been shown to have a number of biochemical and physiological effects in animal models. The compound has been shown to reduce pain sensitivity and inflammation, as well as improve mood and cognitive function. 2-methoxy-4-(1-piperidinylmethyl)phenol has also been shown to have neuroprotective effects, which may make it a promising candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 2-methoxy-4-(1-piperidinylmethyl)phenol in lab experiments include its high potency and specificity for the opioid and serotonin receptors. 2-methoxy-4-(1-piperidinylmethyl)phenol is also relatively easy to synthesize and can be produced in large quantities. However, the limitations of using 2-methoxy-4-(1-piperidinylmethyl)phenol in lab experiments include its potential toxicity and the need for specialized expertise in organic chemistry for its synthesis.

Future Directions

There are several future directions for research on 2-methoxy-4-(1-piperidinylmethyl)phenol. One area of interest is the development of 2-methoxy-4-(1-piperidinylmethyl)phenol-based drugs for the treatment of chronic pain. Another area of interest is the investigation of the neuroprotective effects of 2-methoxy-4-(1-piperidinylmethyl)phenol and its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further research is needed to fully understand the mechanism of action of 2-methoxy-4-(1-piperidinylmethyl)phenol and to optimize its synthesis for use in drug development.

Synthesis Methods

The synthesis of 2-methoxy-4-(1-piperidinylmethyl)phenol involves the reaction of 2-methoxyphenol and piperidine in the presence of a catalyst. The reaction takes place under specific conditions and requires expertise in organic chemistry. The yield of 2-methoxy-4-(1-piperidinylmethyl)phenol can be improved by optimizing the reaction parameters such as temperature, time, and reactant concentration.

Scientific Research Applications

2-methoxy-4-(1-piperidinylmethyl)phenol has been extensively studied for its potential applications as an analgesic and anti-inflammatory agent. The compound has shown promising results in preclinical studies, where it has exhibited significant analgesic and anti-inflammatory effects in animal models. 2-methoxy-4-(1-piperidinylmethyl)phenol has also been studied for its potential use in the treatment of neuropathic pain and cancer pain.